Cas no 121634-82-0 (Ethanamine,N,N-dimethyl-2-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxy]-)

Ethanamine,N,N-dimethyl-2-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxy]- structure
121634-82-0 structure
Product Name:Ethanamine,N,N-dimethyl-2-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxy]-
CAS No:121634-82-0
MF:C10H22BNO3
MW:215.097583293915
CID:104680
PubChem ID:14169787
Update Time:2025-04-18

Ethanamine,N,N-dimethyl-2-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Ethanamine,N,N-dimethyl-2-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxy]-
    • DIMETHYL-[2-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YLOXY)-ETHYL]-AMINE
    • N,N-dimethyl-2-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxy]ethanamine
    • dimethyl [2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2yloxy)ethyl]amine
    • 121634-82-0
    • SCHEMBL1158093
    • N,N-Dimethyl-2-((4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxy)ethan-1-amine
    • N,N-Dimethyl-2-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxy]ethan-1-amine
    • DTXSID40556859
    • Inchi: 1S/C10H22BNO3/c1-9(2)10(3,4)15-11(14-9)13-8-7-12(5)6/h7-8H2,1-6H3
    • InChI Key: SPUZEYJHPFNBOS-UHFFFAOYSA-N
    • SMILES: O1B(OCCN(C)C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 214.17296
  • Monoisotopic Mass: 215.1692737g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.9Ų

Experimental Properties

  • PSA: 30.93
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